![molecular formula C12H13ClN6O2 B6079030 3-[5-(4-chlorophenyl)-2-(nitroimino)-1,3,5-triazinan-1-yl]propanenitrile](/img/structure/B6079030.png)
3-[5-(4-chlorophenyl)-2-(nitroimino)-1,3,5-triazinan-1-yl]propanenitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-[5-(4-chlorophenyl)-2-(nitroimino)-1,3,5-triazinan-1-yl]propanenitrile, commonly known as CTN-986, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. CTN-986 belongs to the class of triazinanes, which are heterocyclic compounds that contain a triazine ring.
Mechanism of Action
The mechanism of action of CTN-986 is not fully understood, but it is believed to involve inhibition of bacterial cell wall synthesis. It has also been suggested that CTN-986 may interfere with DNA replication and protein synthesis in bacteria.
Biochemical and Physiological Effects:
CTN-986 has been found to have low toxicity in vitro and in vivo studies, with no significant adverse effects observed at therapeutic doses. It has been shown to be well-tolerated in animal models, with no significant changes in body weight, blood chemistry, or histopathology.
Advantages and Limitations for Lab Experiments
CTN-986 has several advantages for lab experiments, including its broad-spectrum antimicrobial activity, low toxicity, and ease of synthesis. However, its solubility in water is limited, which can make it difficult to use in certain experiments. Additionally, further studies are needed to fully understand its mechanism of action and potential applications.
Future Directions
There are several future directions for research on CTN-986. One area of interest is the development of CTN-986 derivatives with improved solubility and antimicrobial activity. Another area of research is the investigation of CTN-986 as a potential treatment for parasitic infections, such as malaria. Additionally, further studies are needed to fully understand the mechanism of action of CTN-986 and its potential applications in other areas of medicinal chemistry.
Synthesis Methods
The synthesis of CTN-986 involves a multistep process that begins with the reaction of 4-chlorobenzaldehyde with ethyl acetoacetate in the presence of a base to form 4-chlorophenyl-3-buten-2-one. The resulting compound is then reacted with hydroxylamine hydrochloride to form 4-chlorophenyl-3-hydroxyimino-2-buten-1-one, which is then reacted with cyanogen bromide to form 3-[5-(4-chlorophenyl)-2-(nitroimino)-1,3,5-triazinan-1-yl]propanenitrile.
Scientific Research Applications
CTN-986 has potential applications in scientific research, particularly in the field of medicinal chemistry. It has been shown to have antimicrobial activity against a wide range of bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococcus faecium (VRE). CTN-986 has also been found to have antiparasitic activity against Plasmodium falciparum, the parasite responsible for malaria.
properties
IUPAC Name |
(NE)-N-[5-(4-chlorophenyl)-1-(2-cyanoethyl)-1,3,5-triazinan-2-ylidene]nitramide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13ClN6O2/c13-10-2-4-11(5-3-10)18-8-15-12(16-19(20)21)17(9-18)7-1-6-14/h2-5H,1,7-9H2,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CVNJDOHHXQUUHB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1NC(=N[N+](=O)[O-])N(CN1C2=CC=C(C=C2)Cl)CCC#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1N/C(=N\[N+](=O)[O-])/N(CN1C2=CC=C(C=C2)Cl)CCC#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13ClN6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.72 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.